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Compound of Interest

Compound Name: Hentetracontane

Cat. No.: B1581311

A Note on Nomenclature: The term "Hentetracontane" appears to be a less common variant or
potential misspelling of "Hentriacontane.” This guide will primarily focus on Hentriacontane, a
31-carbon alkane, for which extensive scientific data is available. For clarity, the data for the
41-carbon alkane, Hentetracontane, is also provided.

Chemical Identification

Hentriacontane is a long-chain saturated hydrocarbon. Its chemical identity is established by
several key identifiers.
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Identifier Value Reference

IUPAC Name Hentriacontane [1]

Untriacontane, n-
Synonyms ) [21[31[4]
Hentriacontane

CAS Number 630-04-6 [11[21[3114]

Molecular Formula C31H64 [1112113114]

Molecular Weight 436.84 g/mol [2][3]

PubChem CID 12410 [1][5]

ChEBI ID 5659 [1]
IUJAMGNYPWYUPM-

InChl Key [1][2]
UHFFFAOYSA-N
CCcCccceececececececececececcece

SMILES [1][2]
Ccccececececececcece

For the 41-carbon alkane, Hentetracontane, the available identifiers are:

Identifier Value Reference
Molecular Formula C41H84 [6]
Molecular Weight 577.1 g/mol [6]
PubChem CID 81613 [6]

Physicochemical Properties

Hentriacontane exists as a white, waxy solid at standard conditions.[1][7] It is a non-polar
molecule, making it highly hydrophobic and insoluble in water.[7]
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Property Value Reference
Appearance White, opaque, waxy crystals [1]

Melting Point 67.51069.3 °C [1]

Boiling Point 458 °C [1]

Density 0.781 g/cm?3 at 68 °C [1][5]

Insoluble in water; Soluble in
heptane (5 mg/ml) and

Solubility petroleum ether; Slightly [21[5]1[71[8]
soluble in ethanol, benzene,

chloroform.

1.40 x 10~ mm Hg at 25 °C
Vapor Pressure [5]
(Extrapolated)

logP 16.501 [1]

Natural Occurrence and Biological Significance

Hentriacontane is a naturally occurring compound found in a variety of plant and insect waxes.
It is a component of beeswax (comprising about 8-9%) and is found in plants such as peas
(Pisum sativum), Acacia senegal, and Gymnema sylvestre.[1][5]

Research has indicated that hentriacontane possesses anti-inflammatory, antitumor,
antimicrobial, and antitubercular properties.[5][7] It has been shown to reduce the expression of
inflammatory mediators.[7]

Experimental Protocols
Analytical Methods

The identification and quantification of hentriacontane in various matrices are typically
performed using chromatographic techniques coupled with mass spectrometry.

General Workflow for Analysis:
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» Extraction: The initial step involves isolating hentriacontane from the sample matrix. For solid
samples, this can be achieved through solvent extraction. For water samples, methods like
purge and trap or headspace analysis can be employed for volatile compounds, though less
applicable to long-chain alkanes. Steam distillation is another potential method for
compounds with relatively high vapor pressure that are insoluble in water.[9]

o Cleanup: The crude extract is often purified to remove interfering substances. Adsorption
chromatography using silica gel, alumina, or florisil is a common technique for separating
non-polar compounds like hentriacontane.[9]

o Concentration: The purified sample is concentrated to meet the detection limits of the
analytical instrument. Rotary evaporation or evaporation under a stream of nitrogen are
common methods.[9]

 Instrumental Analysis: The concentrated sample is then analyzed, most commonly by Gas
Chromatography-Mass Spectrometry (GC-MS). High-resolution gas chromatography
(HRGC) provides excellent separation of complex mixtures of hydrocarbons.[5][10]

Synthesis of a Hentriacontane Derivative

While the direct synthesis of hentriacontane is not extensively detailed in the provided results,
a method for synthesizing a related (3-diketone, hentriacontane-14,16-dione, has been
reported. This synthesis starts from an isoxazole precursor.[11] Such synthetic routes are
crucial for producing standards for analytical studies and for creating novel compounds with
potential biological activities.

Logical Relationships
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Caption: Relationship between Hentriacontane's properties and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1581311?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581311?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Hentriacontane
https://www.caymanchem.com/product/29776/hentriacontane
https://www.larodan.com/product/hentriacontane/
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C31H64/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-31H2,1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/Hentriacontane
https://pubchem.ncbi.nlm.nih.gov/compound/Hentetracontane
https://foodb.ca/compounds/FDB001480
https://www.thegoodscentscompany.com/data/rw1574511.html
https://www.env.go.jp/en/chemi/pops/Appendix/04-GuideLine/04Chapter3.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp25-c6.pdf
https://pubs.rsc.org/en/content/articlelanding/1978/c3/c39780000962
https://pubs.rsc.org/en/content/articlelanding/1978/c3/c39780000962
https://www.benchchem.com/product/b1581311#hentetracontane-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1581311#hentetracontane-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1581311#hentetracontane-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1581311#hentetracontane-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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